![molecular formula C23H18BrNO4 B4580194 ethyl 3-benzyl-8-bromo-2-methyl-4,5-dioxo-4,5-dihydro-3H-benzo[e]indole-1-carboxylate](/img/structure/B4580194.png)
ethyl 3-benzyl-8-bromo-2-methyl-4,5-dioxo-4,5-dihydro-3H-benzo[e]indole-1-carboxylate
Overview
Description
Ethyl 3-benzyl-8-bromo-2-methyl-4,5-dioxo-4,5-dihydro-3H-benzo[e]indole-1-carboxylate is a useful research compound. Its molecular formula is C23H18BrNO4 and its molecular weight is 452.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 451.04192 g/mol and the complexity rating of the compound is 661. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthetic Applications and Chemical Studies
Synthetic Methodologies for Indole Derivatives : Research demonstrates various synthetic methodologies for creating indole derivatives, which are crucial for developing pharmaceuticals and complex organic molecules. For example, the use of poly(N-bromo-N-ethyl-benzene-1,3-disulfonamide) and N,N,N’,N’-tetrabromobenzene-1,3-disulfonamide as catalysts has been shown to facilitate the one-pot synthesis of 3-substituted indoles under solid-state conditions, highlighting innovative approaches to indole synthesis (Ghorbani‐Vaghei et al., 2014).
Development of Novel Indole-based Compounds : Studies have focused on the synthesis of novel indole-based compounds with potential applications in medicinal chemistry. For instance, research on the synthesis and transformations of ethyl 3-(benzoylamino)-1H-indole-2-carboxylates explores new chemical entities that could serve as building blocks for drug development (Cucek & Verček, 2008).
Structural Optimization for Biological Activity : Investigations into the structural optimization of indole derivatives for biological activity have led to the identification of potent inhibitors for enzymes such as 5-lipoxygenase. This illustrates the application of indole chemistry in discovering novel therapeutics (Karg et al., 2009).
Advancements in Indole Chemistry : The synthesis of benzyl esters using 2-benzyloxy-1-methylpyridinium triflate showcases the ongoing advancements in indole chemistry and its relevance to synthetic organic chemistry, providing efficient methods for the formation of ester bonds in sensitive molecules (Tummatorn et al., 2007).
Exploration of Indole Carboxylates : The synthesis, spectroscopic characterization, and crystallographic behavior of ethyl 2-(4-methyl-(2-benzylidenehydrazinyl))thiazole-4-carboxylate contribute to the fundamental understanding of indole carboxylates’ chemical properties. Such research supports the development of indole-based compounds with specific chemical and physical properties (Haroon et al., 2018).
properties
IUPAC Name |
ethyl 3-benzyl-8-bromo-2-methyl-4,5-dioxobenzo[e]indole-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18BrNO4/c1-3-29-23(28)18-13(2)25(12-14-7-5-4-6-8-14)20-19(18)17-11-15(24)9-10-16(17)21(26)22(20)27/h4-11H,3,12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOLFOKLUUVJHBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=C1C3=C(C=CC(=C3)Br)C(=O)C2=O)CC4=CC=CC=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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